Cas no 1779124-50-3 (4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride)
4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride
- 4-(2-methoxyphenyl)piperidin-4-amine
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- Inchi: 1S/C12H18N2O.ClH/c1-15-11-5-3-2-4-10(11)12(13)6-8-14-9-7-12;/h2-5,14H,6-9,13H2,1H3;1H
- InChI Key: RVTBNSGLTOGREN-UHFFFAOYSA-N
- SMILES: NC1(C2C=CC=CC=2OC)CCNCC1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511211-1g |
4-(2-Methoxyphenyl)piperidin-4-aminedihydrochloride |
1779124-50-3 | 97% | 1g |
$826 | 2022-09-02 |
4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride
Research Brief on 4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride (CAS: 1779124-50-3)
4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride (CAS: 1779124-50-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.
The compound belongs to the piperidine class of organic compounds, which are widely recognized for their versatility in medicinal chemistry. The presence of the 2-methoxyphenyl group and the amine functionality in its structure suggests potential interactions with various biological targets, including receptors and enzymes. Recent literature has explored its role in the modulation of central nervous system (CNS) targets, making it a candidate for the treatment of neurological disorders.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride. The study reported a high-yield synthetic route that improves scalability and purity, addressing previous challenges in large-scale production. The compound was further evaluated for its binding affinity to sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer. Preliminary results indicated moderate affinity, suggesting the need for further structural modifications to enhance selectivity and potency.
Another recent study, featured in ACS Chemical Neuroscience, explored the neuroprotective effects of 4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride in vitro. The compound demonstrated significant reduction in oxidative stress and apoptosis in neuronal cell lines exposed to amyloid-beta peptides, a hallmark of Alzheimer's disease. These findings underscore its potential as a lead compound for developing neuroprotective agents, though in vivo studies are required to validate these effects.
Beyond its neurological applications, 4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride has also been investigated for its role in oncology. A 2022 preprint on BioRxiv highlighted its ability to inhibit the proliferation of certain cancer cell lines, particularly those overexpressing sigma receptors. The study proposed a mechanism involving the disruption of calcium signaling pathways, which are critical for cancer cell survival. However, the compound's specificity and toxicity profile remain areas of active research.
In conclusion, 4-(2-Methoxyphenyl)piperidin-4-amine dihydrochloride (CAS: 1779124-50-3) represents a promising scaffold in drug discovery, with applications spanning neurodegenerative diseases and oncology. While recent studies have shed light on its pharmacological properties and synthetic accessibility, further research is needed to fully elucidate its therapeutic potential and optimize its drug-like characteristics. Continued exploration of this compound may yield valuable insights for the development of next-generation therapeutics.
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